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Compound of Interest

Compound Name: 5-Bromonaphthalen-1-amine

Cat. No.: B1286507 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for researchers, scientists, and drug development professionals handling 5-
Bromonaphthalen-1-amine. Adherence to these guidelines is critical for ensuring personal

safety and environmental compliance.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 5-Bromonaphthalen-1-amine

Synonyms
5-Bromo-1-naphthylamine, 1-Amino-5-

bromonaphthalene

CAS Number 4766-33-0

Molecular Formula C₁₀H₈BrN

Molecular Weight 222.08 g/mol [1]

GHS Hazard Statements

Harmful if swallowed (H302), Causes skin

irritation (H315), Causes serious eye irritation

(H319), May cause respiratory irritation (H335).

[1]

Personal Protective Equipment (PPE)
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A multi-layered approach to personal protective equipment is mandatory to mitigate the risks

associated with 5-Bromonaphthalen-1-amine.

PPE Category
Recommended
Specification

Rationale

Hand Protection

Chemical-resistant gloves such

as Nitrile or Butyl rubber.[2][3]

Neoprene is not recommended

for aromatic hydrocarbons.[2]

Provides a barrier against skin

contact, which can cause

irritation.[1] Always inspect

gloves for tears or holes before

use.

Eye Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards. A face shield should

be worn if there is a splash

hazard.

Protects against splashes and

dust that can cause serious

eye irritation.[1]

Body Protection

A flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemically

resistant apron is also

recommended.

Minimizes skin contact and

protects underlying clothing

from contamination.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges and a

particulate pre-filter (P95 or

P100) should be used when

not working in a certified

chemical fume hood, or if dust

is generated.

Essential for preventing the

inhalation of harmful dust or

vapors that may cause

respiratory irritation.[1]

Operational Plan: Handling and Storage
Strict adherence to the following operational protocols is necessary for the safe handling and

storage of 5-Bromonaphthalen-1-amine.
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Engineering Controls:

Ventilation: All handling of 5-Bromonaphthalen-1-amine must be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.

Handling Procedures:

Avoid the formation of dust and aerosols.

Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.

Keep the container tightly sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Wash hands and any exposed skin thoroughly after handling.

Contaminated clothing should be removed and laundered before reuse.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

Keep containers tightly closed and clearly labeled.

Disposal Plan
The proper disposal of 5-Bromonaphthalen-1-amine and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:
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All waste containing 5-Bromonaphthalen-1-amine, including unused product, contaminated

labware (e.g., pipette tips, vials), and cleaning materials, must be segregated as

"Halogenated Organic Waste".[4][5]

Collect this waste in a designated, leak-proof, and clearly labeled waste container. A high-

density polyethylene (HDPE) container is a suitable option.[5]

The label on the waste container must include the words "Hazardous Waste," the full

chemical name "5-Bromonaphthalen-1-amine," and any other components in the waste

mixture.[4]

Container Management:

Keep the waste container securely closed when not in use to prevent the release of vapors.

[4]

Store the waste container in a designated satellite accumulation area that is well-ventilated

and away from sources of ignition.[4]

Final Disposal:

The ultimate disposal of 5-Bromonaphthalen-1-amine waste must be conducted by a

licensed hazardous waste disposal company.[4][5]

Do not dispose of this chemical down the drain or in regular trash.[4]

High-temperature incineration is the primary recommended method for the disposal of similar

chemical compounds.[4]

Experimental Workflow for Safe Handling and
Disposal
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Workflow for Safe Handling and Disposal of 5-Bromonaphthalen-1-amine
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Caption: Workflow for Safe Handling and Disposal of 5-Bromonaphthalen-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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